Cas no 57214-71-8 (Octane, chloro-)

• Product Name: Octane, chloro-
• CAS No: 57214-71-8
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 376730
• PubChem ID: 8142
• Update Time: 2025-04-19

Octane, chloro- Chemical and Physical Properties

Names and Identifiers

• Octane, chloro-
• Chlorooctane
• 1-chlorooctane
• Octylchloride
• EN300-19405
• CAS-111-85-3
• Tox21_302948
• Octane, 1-chloro-
• 111-85-3
• 1-Chlorooctane, 99%
• D97411
• 1-chloranyloctane
• Octyl chloride
• F8889-6590
• 1219803-93-6
• NSC5406
• CHEMBL158445
• DTXCID501543
• EINECS 203-915-5
• W-108666
• SCHEMBL230465
• EC 203-915-5
• 1-CHLOROOCTANE [HSDB]
• NSC-5406
• Capryl chloride
• BP-30110
• NCGC00259264-01
• FT-0607655
• 1-Chlorooctane; 1-Octyl chloride; Capryl chloride; NSC 5406; Octyl chloride; n-Octyl chloride
• DTXSID0021543
• AKOS005721018
• Tox21_201715
• VS-02957
• MFCD00001022
• UNII-E1047328LO
• 57214-71-8
• Capryloylchloride
• 1-Octyl chloride
• HSDB 5551
• 1-Chlorooctane, analytical standard
• NS00006483
• n-Octyl chloride
• 1-chloroctane
• NCGC00249102-01
• A802422
• E1047328LO
• InChI=1/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H
• NCGC00256592-01
• NSC 5406
• 1-Chloro-octane
• Q27276728

• Inchi： 1S/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key： CNDHHGUSRIZDSL-UHFFFAOYSA-N
• SMILES： ClCCCCCCCC

Computed Properties

• Exact Mass: 148.10201
• Monoisotopic Mass: 148.101878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.864
• Melting Point: -57.8 DEG C
• Boiling Point: 181.9°Cat760mmHg
• Flash Point: 57.8°C
• PSA: 0
• LogP: Log P= 4.73